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Compound of Interest

Compound Name:
2-aminonaphthalene-1-sulfonic

acid

Cat. No.: B047220 Get Quote

Technical Support Center: 2-Aminonaphthalene-
1-sulfonic Acid
This guide provides essential information for the safe handling and storage of 2-
aminonaphthalene-1-sulfonic acid, tailored for researchers, scientists, and drug development

professionals.

Frequently Asked Questions (FAQs)
Q1: What is 2-aminonaphthalene-1-sulfonic acid and what are its primary applications?

2-aminonaphthalene-1-sulfonic acid, also known as Tobias acid, is a chemical compound

that typically appears as a white to light yellow or grey-white to light pink powder.[1][2] It is

sparingly soluble in water.[2] This compound serves as an intermediate in the synthesis of

various dyes and pigments, such as acid dyes, reactive dyes, and Lithol Reds.[1][2] It is also

utilized in chemical research as a precursor for producing pharmaceuticals and agrochemicals.

[1]

Q2: What are the main hazards associated with 2-aminonaphthalene-1-sulfonic acid?

The primary hazards include serious eye irritation.[3][4] It can also cause skin and respiratory

irritation.[4] Short-term exposure may lead to irritation of the eyes, skin, and respiratory tract,
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while prolonged or repeated exposure could potentially damage the liver and kidneys.[1]

Although not classified as a confirmed carcinogen by IARC or the U.S. EPA, some aromatic

amine derivatives of naphthalene are considered possible human carcinogens, so it should be

handled with caution.[1][5]

Q3: What personal protective equipment (PPE) is required when handling this chemical?

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.[5]

[6] Ensure that eyewash stations and safety showers are readily accessible.[3]

Skin Protection: Use impervious clothing and chemical-resistant gloves.[4][5][6] Always

inspect gloves before use and use a proper glove removal technique to avoid skin contact.[4]

[5]

Respiratory Protection: In case of dust formation or inadequate ventilation, use a NIOSH-

approved respirator.[5]

Q4: What are the proper storage conditions for 2-aminonaphthalene-1-sulfonic acid?

Store the chemical in a tightly sealed, light-resistant container in a cool, dry, and well-ventilated

area.[1][3][6] It should be stored away from incompatible materials such as strong oxidizing

agents, bases, and heavy metal salts.[1][3]

Q5: What materials are incompatible with 2-aminonaphthalene-1-sulfonic acid?

This compound is incompatible with strong oxidizing agents.[1][3] Contact with these

substances should be avoided to prevent hazardous reactions.

Troubleshooting Guides
Scenario 1: Accidental Eye or Skin Contact

Issue: The chemical has come into contact with your eyes or skin.

Solution:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids.[3] Remove contact lenses if present and easy to do so.[3] Seek medical attention
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if irritation persists.[3]

Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes.

[3][6] Remove contaminated clothing.[6] If skin irritation persists, consult a physician.[3]

Scenario 2: Inhalation of Dust

Issue: You have inhaled dust from the chemical.

Solution:

Move to an area with fresh air immediately.[3][5]

If you experience difficulty breathing, give oxygen. If you are not breathing, provide

artificial respiration.[5][6]

Seek immediate medical attention.[6][7]

Scenario 3: Accidental Spill

Issue: A small amount of the solid has been spilled in the laboratory.

Solution:

Evacuate personnel from the immediate area.[6]

Ensure adequate ventilation and remove all sources of ignition.[6]

Wear appropriate personal protective equipment (PPE), including respiratory protection,

gloves, and eye protection.[6]

Carefully sweep up the spilled material, avoiding dust formation, and place it into a

suitable, closed container for disposal.[5][6]

Do not let the product enter drains.[5]

Dispose of the waste in accordance with local, state, and federal regulations.[5]

Scenario 4: Accidental Ingestion
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Issue: The chemical has been accidentally swallowed.

Solution:

Do NOT induce vomiting.[7]

Rinse the mouth with water.[5]

Never give anything by mouth to an unconscious person.[5]

Seek immediate medical attention.[5][7]

Data Presentation
Table 1: Physical and Chemical Properties of 2-Aminonaphthalene-1-sulfonic Acid

Property Value

CAS Number 81-16-3

Molecular Formula C₁₀H₉NO₃S

Molecular Weight 223.24 g/mol

Appearance White to light yellow powder

Melting Point 235-237°C

Solubility Soluble in water

Experimental Protocols
While specific experimental protocols will vary based on the research application, the following

general methodology for handling and use should be followed:

Protocol: General Laboratory Use

Preparation:

Before handling, ensure you have read and understood the Safety Data Sheet (SDS).
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Work in a well-ventilated area, preferably in a chemical fume hood.[1][6]

Assemble all necessary PPE, including safety goggles, lab coat, and chemical-resistant

gloves.

Handling:

Avoid the formation of dust and aerosols.[6]

Weigh the required amount of the chemical carefully, minimizing the creation of airborne

dust.

When dissolving, add the solid to the solvent slowly while stirring.

Avoid contact with skin, eyes, and clothing.[3]

Post-Handling:

Wash hands and any exposed skin thoroughly after handling.[3]

Clean the work area and decontaminate any equipment used.

Store the chemical in its original, tightly closed container in a designated cool, dry place.[1]

[6]

Dispose of any waste, including contaminated PPE, according to institutional and

regulatory guidelines.
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Caption: Workflow for the safe handling of 2-aminonaphthalene-1-sulfonic acid.
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Caption: Troubleshooting decision tree for incidents involving 2-aminonaphthalene-1-sulfonic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.guidechem.com/encyclopedia/2-amino-1-naphthalenesulfonic--dic761.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1128987.htm
https://www.fishersci.com/store/msds?partNumber=AAA186440E&productDescription=2-AMINONAPHTHALENE-1-SUL+2.5KG&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/sds/aldrich/70862?userType=undefined
https://www.chemicalbook.com/msds/2-aminonaphthalene-1-sulfonic-acid.pdf
https://www.echemi.com/sds/2-aminonaphthalene-1-sulfonicacid-pid_Seven3241.html
https://www.fishersci.com/store/msds?partNumber=AAB2182914&productDescription=4-AMINONAPHTHALENE-1-SULFO+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b047220#safe-handling-and-storage-of-2-aminonaphthalene-1-sulfonic-acid
https://www.benchchem.com/product/b047220#safe-handling-and-storage-of-2-aminonaphthalene-1-sulfonic-acid
https://www.benchchem.com/product/b047220#safe-handling-and-storage-of-2-aminonaphthalene-1-sulfonic-acid
https://www.benchchem.com/product/b047220#safe-handling-and-storage-of-2-aminonaphthalene-1-sulfonic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b047220?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

